N,N-diethyl-2,2-difluoroacetamide

• CAS No.: 686-11-3
• Molecular Formula: C6H11F2NO
• Molecular Weight: 151.15 g/mol
• IUPAC Name: N,N-diethyl-2,2-difluoroacetamide
• InChI: InChI=1S/C6H11F2NO/c1-3-9(4-2)6(10)5(7)8/h5H,3-4H2,1-2H3
• InChI Key: KRJKJVSLOIGMGA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(F)F

Description

N,N-diethyl-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C6H11F2NO and its molecular weight is 151.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude reaction gas was bubbled at 10° C. in a 2 l plastic bottle charged with 219 g (3.0 mols) of diethylamine, 303 g (3.0 mols) of triethylamine and 300 g of methylene chloride. Then, 365 g (2.5 mols) of 1-ethoxy-1,1,2,2-tetrafluoroethane was fed over a period of about 75 minutes. Then, nitrogen was supplied to the gas phase reactor at a rate of 200 cc/min for 20 minutes. The crude reaction solution was washed with 2 l of water, and the aqueous phase was extracted with 300 g of methylene chloride. The organic layers were put together and distilled to obtain 353 g (yield: 93.5%) of N,N-diethyl difluoroacetic acid amide (boiling point: 64° C./11 torr) having a purity of at least 99.5%.